(3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine
Overview
Description
(3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine, also known as CMIM, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies, and its potential applications in the field of medicine and biochemistry are being explored.
Mechanism of Action
The mechanism of action of (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by modulating the immune system and reducing inflammation in the body.
Biochemical and Physiological Effects:
(3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine has been found to have various biochemical and physiological effects in the body. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of various diseases. Additionally, it has been found to modulate the activity of certain neurotransmitters in the brain, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine in lab experiments is its high potency and specificity. This makes it an ideal candidate for studying the effects of specific enzymes and proteins on various biological processes. However, one of the limitations of using (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine is its relatively high cost and the complex synthesis process required to obtain it.
Future Directions
There are many potential future directions for research involving (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine. One area of interest is the development of new drugs based on the structure of (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine. Additionally, further studies are needed to fully understand the mechanism of action of (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine and its potential applications in the treatment of various diseases. Finally, more research is needed to explore the safety and toxicity of (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine in humans, as well as its pharmacokinetics and pharmacodynamics.
Scientific Research Applications
(3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine has been extensively studied for its potential applications in the field of medicine and biochemistry. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. (3-chloro-4-methoxybenzyl)isopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine has also been shown to inhibit the growth of various types of cancer cells, including breast cancer, lung cancer, and colon cancer. Additionally, it has been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[(3-chloro-4-methoxyphenyl)methyl]-N-[(1-methylimidazol-2-yl)methyl]propan-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClN3O/c1-12(2)20(11-16-18-7-8-19(16)3)10-13-5-6-15(21-4)14(17)9-13/h5-9,12H,10-11H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRSOANMMZXMHND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=CC(=C(C=C1)OC)Cl)CC2=NC=CN2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.82 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.